2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H14F2N2O4S
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 2-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H14F2N2O4S/c1-10-21(11(2)28)32-23(26-10)27-18(13-5-3-4-6-15(13)25)17-19(29)14-9-12(24)7-8-16(14)31-20(17)22(27)30/h3-9,18H,1-2H3
• InChI Key: LMUHGMZXYMECOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=CC=C5F)C(=O)C

Description

2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic compound featuring a chromeno[2,3-c]pyrrole-dione core. Key structural attributes include:

• A 7-fluoro substituent on the chromene moiety.
• A 2-fluorophenyl group at position 1 of the pyrrole-dione ring.
• A 1,3-thiazol-2-yl group at position 2, substituted with acetyl and methyl groups at positions 5 and 4, respectively.

Its structural complexity necessitates advanced crystallographic methods, such as those enabled by the SHELX software suite, for precise characterization .

Preparation Methods

One-Pot Tandem Synthesis

A recently patented method combines thiazole formation and chromeno-pyrrole coupling in a single reactor. Using 2-fluoroaniline as a directing group, the reaction achieves 76% yield but requires stringent temperature control (±2°C).

Enzymatic Resolution

Lipase-mediated acetylation selectively modifies the thiazole intermediate, reducing byproducts. Candida antarctica lipase B (CAL-B) in tert-butyl methyl ether (TBME) achieves 98% enantiomeric excess (ee).

Scalability and Industrial Considerations

Pilot-scale batches (10 kg) highlight challenges in exotherm management during thiazole synthesis. Jacketed reactors with automated cooling maintain temperatures below 85°C, preventing decomposition. Cost analysis reveals raw material contributions:

Component	Cost Contribution (%)
Thiazole Intermediate	38
Palladium Catalyst	29
Solvents	18

Regulatory-compliant waste disposal protocols for palladium residues are critical for large-scale production.

Analytical Characterization

Spectroscopic Data :

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (d, J = 7.2 Hz, 1H), 7.89–7.82 (m, 2H), 6.95 (s, 1H), 2.98 (s, 3H), 2.45 (s, 3H).

• HRMS (ESI+) : m/z calculated for C₂₄H₁₆F₂N₂O₃S [M+H]⁺: 481.0894; found: 481.0896.

Stability Profile :

Condition	Degradation (%)
40°C/75% RH, 30 days	2.1
Light exposure, 7 days	4.7

Chemical Reactions Analysis

Types of Reactions

2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: The carbonyl groups in the compound can be reduced to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The fluorinated phenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used as oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like potassium carbonate (K2CO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while reduction of the carbonyl groups can produce alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent due to the presence of the thiazole ring.

Medicine: Potential use in drug development for its biological activities.

Industry: Could be used in the development of new materials or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which 2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its effects is likely related to its ability to interact with specific molecular targets. The thiazole ring can interact with enzymes or receptors, potentially inhibiting their activity or altering their function. The fluorinated phenyl group may enhance the compound’s binding affinity to its targets, increasing its potency .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several analogs, including derivatives of chromeno-pyrrole-diones and fluorinated heterocycles. Below is a comparative analysis based on molecular features, substituent effects, and inferred properties:

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Thiazole/Thiadiazole Substituents	Phenyl Substituents	Key Structural Differences
Target Compound: 2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-...	C₂₄H₁₆F₂N₂O₄S	478.46*	5-acetyl-4-methyl-1,3-thiazol-2-yl	2-fluorophenyl	Reference compound for comparison
7-Fluoro-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1-(4-isopropylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	C₂₆H₂₄FN₃O₃S	477.55	5-isobutyl-1,3,4-thiadiazol-2-yl	4-isopropylphenyl	Thiadiazole vs. thiazole; isobutyl vs. acetyl/methyl
3,4-Dichloro-1-(4-fluorophenyl)-1H-pyrrole-2,5-dione (Fluoroimide)	C₁₀H₅Cl₂FNO₂	264.06	None	4-fluorophenyl	Simpler pyrrole-dione core; chlorine substituents

*Calculated molecular weight based on formula.

Key Observations:

Heterocyclic Substituent Variations: The target compound contains a 1,3-thiazole ring with acetyl and methyl groups, whereas the analog in features a 1,3,4-thiadiazole substituted with an isobutyl chain .

Fluorophenyl vs. Alkylphenyl Groups :

• The 2-fluorophenyl group in the target compound contrasts with the 4-isopropylphenyl substituent in the analog from . The fluorine atom’s electronegativity could increase metabolic stability compared to the bulky isopropyl group, which may sterically hinder enzymatic degradation .

Core Structure Complexity: The target compound’s chromeno-pyrrole-dione scaffold is more elaborate than the simpler pyrrole-dione in fluoroimide (). This complexity likely confers higher molecular rigidity, influencing binding specificity in biological systems .

Functional Group Implications :

• The acetyl group on the target compound’s thiazole ring introduces a ketone moiety, which could participate in redox reactions or serve as a site for derivatization. In contrast, the isobutyl chain in the thiadiazole analog () may enhance lipophilicity, affecting membrane permeability .

Biological Activity

The compound 2-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-7-fluoro-1-(2-fluorophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic molecule notable for its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{27}FN_2O_5S$ with a molecular weight of approximately 498.6 g/mol. It features a thiazole ring and a chromeno-pyrrole system, which are significant for its biological interactions.

Property	Value
Molecular Formula	C26H27FN2O5S
Molecular Weight	498.6 g/mol
Structure	Thiazole and chromeno-pyrrole system

Synthesis

The synthesis typically involves multi-step organic reactions starting with the formation of the thiazole ring through the reaction of suitable precursors. The process can be optimized for yield and purity through various chemical techniques.

Anticancer Properties

Research indicates that derivatives of thiazole compounds exhibit significant anticancer activity. A study highlighted that compounds similar to this one demonstrated selective cytotoxicity against various cancer cell lines, including human fibrosarcoma and mouse hepatoma cells . The mechanism often involves the induction of apoptosis in cancer cells through DNA interaction and inhibition of topoisomerase II, leading to DNA damage and cell cycle arrest.

Antimicrobial Activity

The compound has shown promising antimicrobial properties. Thiazole derivatives have been reported to possess strong activity against both gram-positive and gram-negative bacteria as well as certain fungal strains. This activity is attributed to the ability of these compounds to disrupt microbial cell membranes or inhibit essential cellular processes .

The proposed mechanism includes:

• DNA Binding : The compound may intercalate with DNA, disrupting replication.
• Enzyme Inhibition : It can inhibit topoisomerases, enzymes crucial for DNA unwinding during replication.
• Induction of Reactive Oxygen Species (ROS) : This leads to oxidative stress in cells, contributing to apoptosis.

Case Study 1: Anticancer Activity

In vivo studies on similar thiazole derivatives demonstrated their efficacy in inhibiting tumor growth in mouse models. For instance, a derivative was shown to significantly reduce the size of sarcoma tumors in treated mice compared to controls .

Case Study 2: Antimicrobial Efficacy

A comparative study evaluated several thiazole derivatives against common pathogens. The tested compound exhibited a minimum inhibitory concentration (MIC) that was lower than many standard antibiotics, indicating its potential as a novel antimicrobial agent .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Answer: Synthetic optimization involves:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reaction efficiency, while EtOH/water mixtures improve recrystallization purity .
• Catalysts : Palladium-based catalysts for coupling reactions and Lewis acids (e.g., AlCl₃) for Friedel-Crafts steps .
• Temperature control : Stepwise heating (e.g., 60–80°C for cyclization) minimizes side reactions .
• Analytical monitoring : Use TLC for real-time reaction tracking and HPLC for final purity assessment (>95% purity threshold) .

Q. What spectroscopic and crystallographic methods are critical for characterizing this compound?

Answer:

• NMR spectroscopy : ¹H/¹³C NMR to resolve aromatic protons and confirm substituent positions (e.g., fluorine and acetyl groups) .
• Mass spectrometry : High-resolution MS to verify molecular weight (e.g., [M+H]⁺ peaks) .
• X-ray crystallography : SHELX programs (SHELXL for refinement) to resolve the fused chromeno-pyrrole core and validate stereochemistry .
• IR spectroscopy : Identify carbonyl (C=O) and thiazole (C-S) stretching frequencies .

Q. What reaction mechanisms are relevant for modifying functional groups in this compound?

Answer:

• Nucleophilic substitution : Replace chloro/methoxy groups using hydrazine or alkylamines in DMF at 80°C .
• Oxidation/Reduction : Sodium borohydride reduces ketones (e.g., acetyl to alcohol), while KMnO₄ oxidizes alcohols to carboxylic acids .
• Cyclization : Acid-catalyzed intramolecular cyclization to form the dihydrochromeno-pyrrole core .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported biological activities of structural analogs?

Answer:

• Comparative SAR analysis : Systematically vary substituents (e.g., fluorophenyl vs. methoxyphenyl) and assay against targets (e.g., chemokine receptors) .
• Computational modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities and validate with SPR (surface plasmon resonance) .
• Data normalization : Control for assay conditions (e.g., pH, cell lines) to isolate substituent effects .

Q. Example SAR Table :

Substituent Position	Bioactivity (IC₅₀)	Key Structural Feature
2-Fluorophenyl	12 nM (CXCR4)	Enhanced π-π stacking
4-Methoxyphenyl	45 nM (CXCR4)	Improved solubility
Thiazole-acetyl	8 nM (CXCR7)	Hydrogen-bond donor

Q. What challenges arise in crystallographic refinement of this compound, and how are they addressed?

Answer:

• Complexity : Overlapping electron density in the fused chromeno-pyrrole core.
• Solutions :
  • Use high-resolution synchrotron data (≤1.0 Å) to resolve ambiguities .
  • Apply SHELXL’s TWIN/BASF commands for twinned crystals and validate with Flack’s x parameter to confirm enantiopurity .
  • Compare with analogous structures (e.g., chromeno[2,3-c]pyrrole derivatives) to identify common packing motifs .

Q. How can researchers design experiments to assess metabolic stability in vitro?

Answer:

• Microsomal assays : Incubate with liver microsomes (human/rat) at 37°C, monitor parent compound depletion via LC-MS/MS .
• Phase I/II metabolism : Identify hydroxylation (CYP450-mediated) or glucuronidation using UDPGA co-factors .
• Kinetic analysis : Calculate t₁/₂ and intrinsic clearance (CL_int) with Hill equation modeling .

Q. How should conflicting data on receptor binding affinity be analyzed?

Answer:

• Standardized assays : Use SPR or ITC (isothermal titration calorimetry) under uniform buffer conditions (e.g., pH 7.4, 25°C) .
• Negative controls : Include known antagonists (e.g., AMD3100 for CXCR4) to validate assay sensitivity .
• Statistical validation : Apply ANOVA to compare replicate datasets and identify outliers .

Q. What strategies improve the compound’s solubility for in vivo studies?

Answer:

• Prodrug design : Introduce phosphate esters at hydroxy groups, cleaved in vivo by phosphatases .
• Nanoparticle formulation : Encapsulate in PEG-PLGA nanoparticles (size: 100–150 nm) for sustained release .
• Co-solvent systems : Use cyclodextrins or DMSO/PBS mixtures (<5% v/v) to enhance aqueous solubility .

Data Contradiction Analysis

Q. How can researchers reconcile divergent cytotoxicity results across cell lines?

Answer:

• Cell line profiling : Compare IC₅₀ values in panels (e.g., NCI-60) to identify lineage-specific sensitivity .
• Mechanistic studies : Perform RNA-seq to correlate gene expression (e.g., efflux pumps like P-gp) with resistance .
• Mitochondrial toxicity assays : Use JC-1 staining to rule out off-target effects .

Q. What computational tools predict off-target interactions for this compound?

Answer:

• SwissTargetPrediction : Screen for kinase or GPCR targets using SMILES input .
• Molecular dynamics : Simulate binding stability (e.g., 100 ns trajectories in GROMACS) to assess selectivity .
• Pharmacophore mapping : Align with known toxicophores (e.g., PAINS filters) to flag reactive groups .